Cas no 1154889-56-1 (N-[(3-Fluorophenyl)methyl]oxan-4-amine)

• Product Name: N-[(3-Fluorophenyl)methyl]oxan-4-amine
• CAS No: 1154889-56-1
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 5049726
• PubChem ID: 43608600
• Update Time: 2025-06-08

N-[(3-Fluorophenyl)methyl]oxan-4-amine Chemical and Physical Properties

Names and Identifiers

• N-[(3-fluorophenyl)methyl]oxan-4-amine
• N-[(3-Fuorophenyl)methyl]oxan-4-amine
• N-[(3-Fluorophenyl)methyl]oxan-4-amine

• Inchi： 1S/C12H16FNO/c13-11-3-1-2-10(8-11)9-14-12-4-6-15-7-5-12/h1-3,8,12,14H,4-7,9H2
• InChI Key： LKMOFEJZHHSYIK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CNC1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-[(3-Fluorophenyl)methyl]oxan-4-amine

N-[(3-Fluorophenyl)methyl]oxan-4-amine: A Comprehensive Overview

N-[(3-Fluorophenyl)methyl]oxan-4-amine, with the CAS number 1154889-56-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as N-(3-fluorobenzyl)oxazolidinamine, belongs to the class of oxazolidinones, which are known for their diverse applications in drug discovery and chemical synthesis. The structure of this compound features a fluorophenyl group attached to an oxazolidinone ring, making it a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of N-(3-fluorobenzyl)oxazolidinamine. Researchers have explored various routes, including nucleophilic substitution and ring-closing reactions, to construct this compound with high yields and excellent stereocontrol. These studies highlight the importance of fluorine substitution in modulating the physicochemical properties of oxazolidinones, which is critical for their application in drug design.

The fluorine atom in the 3-fluorophenyl group plays a pivotal role in determining the electronic and steric properties of the molecule. Fluorine's electronegativity introduces electron-withdrawing effects, which can influence the reactivity of the oxazolidinone ring in both chemical and biological contexts. This makes N-(3-fluorobenzyl)oxazolidinamine a promising candidate for exploring fluorinated heterocycles in medicinal chemistry.

In terms of pharmacological applications, N-(3-fluorobenzyl)oxazolidinamine has been studied for its potential as an enzyme inhibitor. Recent research has demonstrated its ability to inhibit certain proteases and kinases, which are key targets in the treatment of various diseases, including cancer and inflammatory disorders. The incorporation of the fluorophenyl group enhances the compound's binding affinity and selectivity, making it a valuable lead compound for further optimization.

The synthesis of N-(3-fluorobenzyl)oxazolidinamine involves a multi-step process that typically starts with the preparation of the corresponding aldehyde or ketone derivative. Subsequent steps may include amine alkylation or reductive amination to form the oxazolidinone ring. The use of catalytic asymmetric induction has also been reported to construct enantiomerically pure derivatives, which are essential for studying stereochemical effects in biological systems.

From an analytical standpoint, N-(3-fluorobenzyl)oxazolidinamine can be characterized using a variety of spectroscopic techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide critical insights into the compound's structure, purity, and stability under different conditions.

Looking ahead, the exploration of N-(3-fluorobenzyl)oxazolidinamine continues to be an active area of research. Its unique combination of structural features makes it an attractive scaffold for developing novel therapeutic agents. As researchers delve deeper into its chemical and biological properties, new opportunities for innovation in drug discovery are likely to emerge.